Cas no 88620-46-6 (3-Thiomorpholinecarboxylic acid, 5-oxo-, 2,3-dihydroxypropyl ester)

• Product Name: 3-Thiomorpholinecarboxylic acid, 5-oxo-, 2,3-dihydroxypropyl ester
• CAS No: 88620-46-6
• MF: C₈H₁₃NO₅S
• MW: 235.257521390915
• CID: 626736
• PubChem ID: 71319112
• Update Time: 2025-04-19

3-Thiomorpholinecarboxylic acid, 5-oxo-, 2,3-dihydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinecarboxylic acid, 5-oxo-, 2,3-dihydroxypropyl ester
• 2,3-dihydroxypropyl 5-oxothiomorpholine-3-carboxylate
• 88620-46-6
• DTXSID60749160

• Inchi： 1S/C8H13NO5S/c10-1-5(11)2-14-8(13)6-3-15-4-7(12)9-6/h5-6,10-11H,1-4H2,(H,9,12)
• InChI Key： VWYNJAJLIKBKSC-UHFFFAOYSA-N
• SMILES： S1CC(NC(C(=O)OCC(CO)O)C1)=O

Computed Properties

• Exact Mass: 235.05144369g/mol
• Monoisotopic Mass: 235.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 121Ų